5-[(2-ethylphenyl)amino]-6-methyl-1,2,4-triazin-3(2H)-one

• IUPAC Name: 5-(2-ethylanilino)-6-methyl-2H-1,2,4-triazin-3-one
• InChI: InChI=1S/C12H14N4O/c1-3-9-6-4-5-7-10(9)13-11-8(2)15-16-12(17)14-11/h4-7H,3H2,1-2H3,(H2,13,14,16,17)
• InChI Key: BECHHWBUUJSBTB-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC2=NC(=O)NN=C2C
• Molecular Formula: C12H14N4O
• Molecular Weight: 230.27 g/mol

Description

5-[(2-ethylphenyl)amino]-6-methyl-1,2,4-triazin-3(2H)-one, also known as EPTC, is a herbicide that is widely used in agriculture to control weeds. It belongs to the triazine family of herbicides and is known for its effectiveness in controlling grassy and broadleaf weeds in crops such as corn, soybeans, and wheat.

Mechanism of Action

5-[(2-ethylphenyl)amino]-6-methyl-1,2,4-triazin-3(2H)-one works by inhibiting the synthesis of carotenoids in plants, which are essential for photosynthesis and growth. This leads to the death of the plant, making 5-[(2-ethylphenyl)amino]-6-methyl-1,2,4-triazin-3(2H)-one an effective herbicide. However, the mechanism of action of 5-[(2-ethylphenyl)amino]-6-methyl-1,2,4-triazin-3(2H)-one can also affect non-target species, leading to unintended consequences.
Biochemical and Physiological Effects:
5-[(2-ethylphenyl)amino]-6-methyl-1,2,4-triazin-3(2H)-one can have a range of biochemical and physiological effects on plants and animals. In plants, 5-[(2-ethylphenyl)amino]-6-methyl-1,2,4-triazin-3(2H)-one can disrupt the synthesis of carotenoids, leading to reduced photosynthesis and growth. In animals, 5-[(2-ethylphenyl)amino]-6-methyl-1,2,4-triazin-3(2H)-one can affect the nervous system and cause toxicity. 5-[(2-ethylphenyl)amino]-6-methyl-1,2,4-triazin-3(2H)-one can also have negative impacts on soil microorganisms and aquatic organisms, leading to reduced biodiversity and ecosystem function.

Advantages and Limitations for Lab Experiments

5-[(2-ethylphenyl)amino]-6-methyl-1,2,4-triazin-3(2H)-one is widely used in laboratory experiments to study its herbicidal properties and its impact on the environment. The advantages of using 5-[(2-ethylphenyl)amino]-6-methyl-1,2,4-triazin-3(2H)-one in lab experiments include its effectiveness in controlling weeds and its availability. However, the limitations of using 5-[(2-ethylphenyl)amino]-6-methyl-1,2,4-triazin-3(2H)-one in lab experiments include the potential for unintended consequences and the need for careful handling of the chemical to ensure safety.

Future Directions

There are several future directions for research on 5-[(2-ethylphenyl)amino]-6-methyl-1,2,4-triazin-3(2H)-one, including the development of new herbicides that are more targeted and have fewer negative impacts on non-target species. Research could also focus on the development of new synthesis methods for 5-[(2-ethylphenyl)amino]-6-methyl-1,2,4-triazin-3(2H)-one that are more efficient and environmentally friendly. Additionally, research could explore the use of 5-[(2-ethylphenyl)amino]-6-methyl-1,2,4-triazin-3(2H)-one in combination with other herbicides to improve weed control and reduce negative impacts on the environment.

Synthesis Methods

The synthesis of 5-[(2-ethylphenyl)amino]-6-methyl-1,2,4-triazin-3(2H)-one involves several steps, including the reaction of 2-ethylphenylamine with cyanogen chloride to form 2-ethylphenylamidine. The amidine is then reacted with methyl isocyanate to form the triazine ring, which is further hydrolyzed to form 5-[(2-ethylphenyl)amino]-6-methyl-1,2,4-triazin-3(2H)-one. The synthesis process is complex and requires careful handling of the reactants to ensure the purity of the final product.

Scientific Research Applications

5-[(2-ethylphenyl)amino]-6-methyl-1,2,4-triazin-3(2H)-one has been extensively studied for its herbicidal properties and its impact on the environment. Research has shown that 5-[(2-ethylphenyl)amino]-6-methyl-1,2,4-triazin-3(2H)-one is effective in controlling weeds in a variety of crops and can improve crop yields. However, 5-[(2-ethylphenyl)amino]-6-methyl-1,2,4-triazin-3(2H)-one can also have negative impacts on non-target species, including soil microorganisms and aquatic organisms.